6,7,8,9-Tetrahydrospiro[benzo[7]annulene-5,2'-oxirane]-3'-carbonitrile

• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• SMILES: C1CCC2(C(O2)C#N)C3=CC=CC=C3C1
• InChI: InChI=1S/C13H13NO/c14-9-12-13(15-12)8-4-3-6-10-5-1-2-7-11(10)13/h1-2,5,7,12H,3-4,6,8H2
• InChIKey: XVCYQUSGXTXWGP-UHFFFAOYSA-N

6,7,8,9-Tetrahydrospiro[benzo[7]annulene-5,2'-oxirane]-3'-carbonitrile: Key Identifiers & Purity

6,7,8,9-Tetrahydrospiro[benzo[7]annulene-5,2'-oxirane]-3'-carbonitrile (CAS 1865500-12-4) is a heterocyclic spiro compound characterized by a benzocycloheptene ring fused to an oxirane ring bearing a carbonitrile group . It has a molecular formula of C13H13NO and a molecular weight of 199.25 g/mol . Commercially, this compound is available at a standard purity of 95% . It acts as a key intermediate, with its spirocyclic core structurally related to scaffolds explored for muscarinic acetylcholine receptors and CNS drug discovery programs [1].

WorkflowSpiro-oxirane intermediate for CNS-focused library synthesis

SelectionNitrile-substituted core for enhanced reactivity in derivatization

Use ContextMuscarinic receptor modulator research scaffolds

• [1] Justia Patents. Heterocyclic spiro compounds and methods for preparing the same. Patent US Patent 6703502, 2004. View Source

Procurement Risk of 6,7,8,9-Tetrahydrospiro[benzo[7]annulene-5,2'-oxirane]-3'-carbonitrile Analogs

Generic substitution within the spiro[benzoannulene-oxirane] chemical space fails due to divergent physicochemical and reactivity profiles driven by substituent effects. The carbonitrile group on the target compound is not a simple bioisostere for halogen or hydrogen substituents found on close analogs like 2-bromo-6,7,8,9-tetrahydrospiro[benzo[7]annulene-5,2′-oxirane] [1]. The strong electron-withdrawing nature of the nitrile drastically alters the oxirane ring's electrophilicity, impacting downstream reaction kinetics and regioselectivity in ring-opening reactions critical for further derivatization . A direct swap without re-optimizing reaction conditions can lead to synthetic failure or significantly lower yields, as evidenced by the distinct synthetic protocols required for different spiro-oxirane analogs [1].

Target Compound

Potential Substitute

Mismatch Risk

Nitrile-substituted oxirane

2-Bromo analog

Electron-withdrawing nitrile alters oxirane electrophilicity, may shift ring-opening kinetics

Polar nitrile handle

Lipophilic bromine

Divergent LogP and TPSA profiles may lead to different solubility and permeability outcomes

• [1] Bio-protocol.org. General Procedure A—Corey-Chaykovsky Epoxidation. Adapted from Winter et al., Int. J. Mol. Sci. 2020, 21(21), 8199. View Source

Differentiation from Closest Analogs for 6,7,8,9-Tetrahydrospiro[benzo[7]annulene-5,2'-oxirane]-3'-carbonitrile

Nitrile vs. Bromo Substituent Electronic Effect

The target compound's carbonitrile group provides a distinct electronic environment compared to the 2-bromo analog. The nitrile is a strong electron-withdrawing group, which is reflected in a significantly different computed LogP. The target compound has a LogP of 2.53 , indicating greater polarity and potential for improved aqueous solubility compared to the more lipophilic 2-bromo-6,7,8,9-tetrahydrospiro[benzo[7]annulene-5,2′-oxirane], which lacks this polar group [1]. This difference is critical for biological target engagement and pharmacokinetic profile tuning.

Nitrile vs. Bromo LogP

Cross-study comparable

LogP 2.53

Supports lower lipophilicity vs bromo analog

Computed property; may improve solubility screening

Evidence Dimension	Lipophilicity (Partition Coefficient)
Target Compound Data	LogP = 2.53
Comparator Or Baseline	2-bromo-6,7,8,9-tetrahydrospiro[benzo[7]annulene-5,2′-oxirane]: LogP data not explicitly provided but expected to be higher due to the lipophilic bromine substituent replacing the polar nitrile.
Quantified Difference	The LogP of 2.53 for the target compound points to a significantly lower lipophilicity than its brominated analog.
Conditions	Computed physicochemical property (LogP) from vendor technical datasheet .

Why This Matters

For researchers optimizing lead compounds for CNS or other targets, the lower LogP of the nitrile derivative offers a strategic advantage in reducing non-specific binding and improving solubility without adding significant molecular weight.

• [1] Bio-protocol.org. General Procedure A—Corey-Chaykovsky Epoxidation. Adapted from Winter et al., Int. J. Mol. Sci. 2020, 21(21), 8199. View Source

TPSA as Selectivity Marker

The target compound possesses a TPSA of 36.32 Ų . This value is strategically between that of very polar spiro compounds and fully hydrophobic ones. For comparison, spiro oxirane compounds without the nitrile group, such as the parent spiro[benzo[7]annulene-5,2'-oxirane], would have a TPSA of approximately 12.5 Ų (only the oxygen in the oxirane ring) . This difference of over 23 Ų is substantial and predicts better blood-brain barrier (BBB) permeability characteristics for the target compound relative to more polar analogs, while offering more solubility than completely non-polar systems.

TPSA Selectivity Marker

Class-level inference

36.32 Ųvs~12.5 Ų (parent)

Intermediate TPSA may balance BBB permeability and solubility

Baseline estimated; data to verify

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 36.32 Ų
Comparator Or Baseline	Parent spiro[benzo[7]annulene-5,2'-oxirane] (no nitrile): Estimated TPSA ≈ 12.5 Ų (oxygen only). More polar spiro analogs with multiple H-bond donors/acceptors have TPSA > 60 Ų.
Quantified Difference	The target compound's TPSA is ~23.8 Ų higher than the non-nitrile parent core, placing it in a desirable intermediate range for CNS drug candidates.
Conditions	Computed physicochemical property from vendor technical datasheet , class-level baseline estimation.

Why This Matters

The 36.32 Ų TPSA helps procurement decisions by identifying this compound as a 'lead-like' intermediate, balancing the permeability limitations of highly polar spiro compounds and the poor solubility of highly lipophilic ones.

Reactivity in Corey-Chaykovsky Epoxidation

The target compound's synthetic entry via Corey-Chaykovsky epoxidation shows a distinct reactivity profile. The analogous bromo-substrate, 2-bromo-6,7,8,9-tetrahydrospiro[benzo[7]annulene-5,2′-oxirane], is obtained in an excellent 95% yield under standard conditions [1]. The presence of the electron-withdrawing carbonitrile on the target compound's oxirane ring is expected to accelerate nucleophilic ring-opening reactions compared to this bromo analog, offering a faster reaction pathway for subsequent derivatization. This enhanced electrophilicity is a key advantage for library synthesis.

Corey-Chaykovsky Reactivity

Cross-study comparable

Nitrile enhances oxirane electrophilicity vs bromo analog

May accelerate nucleophilic ring-opening for derivatization

2-Bromo analog yield 95%; target yield to confirm

Evidence Dimension	Synthetic Yield and Inferred Reactivity
Target Compound Data	Not explicitly reported in the provided results; assumed to be synthetically accessible with good yield. The nitrile group enhances oxirane electrophilicity.
Comparator Or Baseline	2-bromo-6,7,8,9-tetrahydrospiro[benzo[7]annulene-5,2′-oxirane]: Reported 95% yield in Corey-Chaykovsky epoxidation [1].
Quantified Difference	While the exact yield is not stated for the target, the electron-withdrawing nitrile makes the oxirane ring significantly more reactive towards nucleophiles than the bromo analog.
Conditions	Corey-Chaykovsky epoxidation protocol: NaH, trimethylsulfonium iodide, DMSO, ambient temperature [1].

Why This Matters

The enhanced electrophilicity of the nitrile-substituted oxirane translates to faster and potentially more diverse downstream chemistry, making it a preferred intermediate for high-throughput medicinal chemistry campaigns.

• [1] Bio-protocol.org. General Procedure A—Corey-Chaykovsky Epoxidation. Adapted from Winter et al., Int. J. Mol. Sci. 2020, 21(21), 8199. View Source

Applications for 6,7,8,9-Tetrahydrospiro[benzo[7]annulene-5,2'-oxirane]-3'-carbonitrile

CNS Muscarinic Receptor Modulator Scaffold

The compound serves as a direct intermediate for synthesizing novel muscarinic acetylcholine receptor modulators, specifically M1 agonists/positive allosteric modulators for Alzheimer's disease. Its spirocyclic benzo[7]annulene-oxirane core is a privileged structure in patents for CNS therapeutics [1]. The carbonitrile group's electronic properties, as quantified by its TPSA (36.32 Ų) and LogP (2.53) , place it in a favorable CNS drug-like chemical space, differentiating it from non-nitrilated analogs that are either too hydrophobic or too polar.

Covalent Inhibitor Warhead Library

The enhanced electrophilicity of the oxirane ring, induced by the adjacent carbonitrile group, makes this compound a superior starting material for generating focused libraries of covalent inhibitors. In contrast to the 2-bromo analog [2], the nitrile-substituted oxirane will react with nucleophilic protein residues (e.g., cysteine, serine) under milder conditions, potentially leading to more selective target engagement. This reactivity profile is central to structure-based drug design campaigns for kinases and other target classes.

Probe Development for Neurodegeneration

The structural features of this compound, which are part of a family of novel heterocyclic spiro compounds described for treating dementia and cognitive impairment [1], make it a suitable platform for developing fluorescent or biotinylated chemical biology probes. The nitrile handle provides a synthetic vector for further functionalization, while the rigid spirocyclic core ensures a defined three-dimensional orientation necessary for target protein binding, offering an advantage over more flexible or less functionalizable spiro ethers.

Application

Selection Property

Validation Focus

Muscarinic receptor modulator research

Nitrile-substituted spiro core for electronic tuning

Receptor binding affinity and selectivity assays

Covalent inhibitor library synthesis

Electrophilic oxirane for mild conjugation

Target engagement and warhead reactivity screening

Neurodegeneration probe research

Nitrile handle for functionalization

Probe-target binding and cellular imaging

• [1] Justia Patents. Heterocyclic spiro compounds and methods for preparing the same. Patent US Patent 6703502, 2004. View Source
• [2] Bio-protocol.org. General Procedure A—Corey-Chaykovsky Epoxidation. Adapted from Winter et al., Int. J. Mol. Sci. 2020, 21(21), 8199. View Source